Cas no 5435-09-6 ( )

• Product Name: &nbsp
• CAS No: 5435-09-6
• MF: C₁₉H₂₆O₅
• MW: 334.406746387482
• CID: 940799
• PubChem ID: 225602
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DS-000509
• DIETHYL 2-(4-METHYL-3-OXO-1-PHENYL-PENTYL)PROPANEDIOATE
• NSC-15175
• diethyl(4-methyl-3-oxo-1-phenylpentyl)propanedioate
• NSC15175
• DTXSID30280050
• 5435-09-6
•  

• Inchi： 1S/C19H26O5/c1-5-23-18(21)17(19(22)24-6-2)15(12-16(20)13(3)4)14-10-8-7-9-11-14/h7-11,13,15,17H,5-6,12H2,1-4H3
• InChI Key： OSJMHLPXXZNODR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C1C=CC=CC=1)CC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 334.17808
• Monoisotopic Mass: 334.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 433.3°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.495
• PSA: 69.67
• LogP: 3.12780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters